Cas no 42927-70-8 ((R)-2,3,4-Trihydroxy-3-hydroxymethyl-butyraldehyd)

• Product Name: (R)-2,3,4-Trihydroxy-3-hydroxymethyl-butyraldehyd
• CAS No: 42927-70-8
• MF: C₁₀H₂₀O₁₀
• MW: 300.259804725647
• CID: 2044176
• PubChem ID: 193317
• Update Time: 2025-07-01

(R)-2,3,4-Trihydroxy-3-hydroxymethyl-butyraldehyd Chemical and Physical Properties

Names and Identifiers

• (R)-2,3,4-Trihydroxy-3-hydroxymethyl-butyraldehyd
• (R)-2,3,4-trihydroxy-3-hydroxymethyl-butyraldehyde
• 3-Hydroxymethyl-D-tetrose
• apiose
• D-Api
• D-Apiose
• MA00248
• 2,3,4-trihydroxy-3-hydroxymethylbutanal
• 3-C-(hydroxymethyl)-D-glycero-tetrose
• 42927-70-8
• SCHEMBL16798783
• 639-97-4
• DL-Apiose - Aqueous solution
• DL-Apiose
• 2,3,4-trihydroxy-3-(hydroxymethyl)butanal
• DTXSID101318588
• MA145434

• Inchi： 1S/2C5H10O5/c6-1-5(9)2-10-4(8)3(5)7;6-1-4(9)5(10,2-7)3-8/h3-4,6-9H,1-2H2;1,4,7-10H,2-3H2
• InChI Key： QCRRWEYSPRMJJV-UHFFFAOYSA-N
• SMILES： OCC(C(C=O)O)(CO)O.OCC1(C(O)C(O)OC1)O

Computed Properties

• Exact Mass: 150.05282342Da
• Monoisotopic Mass: 150.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on (R)-2,3,4-Trihydroxy-3-hydroxymethyl-butyraldehyd

(R)-2,3,4-Trihydroxy-3-hydroxymethyl-butyraldehyde (CAS No 42927-70-8)

(R)-2,3,4-Trihydroxy-3-hydroxymethyl-butyraldehyde, also known by its CAS registry number 42927-70-8, is a naturally occurring compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a derivative of aldehydes and is characterized by its unique stereochemistry and functional groups. The molecule's structure includes multiple hydroxyl groups, which contribute to its diverse biological activities and potential applications in drug discovery.

The compound's name reflects its structural composition: it contains three hydroxyl groups (-OH) attached to the 2nd, 3rd, and 4th carbons of a butyraldehyde backbone. Additionally, the 3rd carbon bears a hydroxymethyl group (-CH₂OH), which adds complexity to its molecular structure. The (R) designation indicates the specific stereochemistry at the chiral center, highlighting the importance of spatial arrangement in determining its properties.

Recent studies have explored the biological roles of (R)-2,3,4-Trihydroxy-3-hydroxymethyl-butyraldehyde in various metabolic pathways. For instance, research has shown that this compound plays a role in the regulation of cellular energy metabolism by interacting with key enzymes involved in glycolysis and the pentose phosphate pathway. Its ability to modulate these pathways makes it a promising candidate for therapeutic interventions in metabolic disorders such as diabetes and obesity.

In addition to its metabolic roles, this compound has demonstrated potent antioxidant properties. Experimental data indicate that it can effectively scavenge free radicals and reduce oxidative stress in cellular models. This property suggests potential applications in the development of antioxidants for use in food additives or cosmetic products aimed at combating oxidative damage.

The synthesis of (R)-2,3,4-Trihydroxy-3-hydroxymethyl-butyraldehyde has been optimized through various chemical methodologies. Recent advancements include the use of asymmetric catalysis to achieve high enantiomeric excess during synthesis. These techniques not only enhance the efficiency of production but also pave the way for large-scale manufacturing required for commercial applications.

Moreover, this compound has been identified as a precursor in the biosynthesis of certain secondary metabolites in plants and microorganisms. Its role in natural product biosynthesis underscores its importance in understanding ecological interactions and evolutionary adaptations.

In terms of pharmacokinetics, studies have shown that (R)-2,3,4-Trihydroxy-3-hydroxymethyl-butyraldehyde exhibits favorable absorption profiles when administered orally or parenterally. Its bioavailability is influenced by factors such as pH conditions and enzymatic degradation in the gastrointestinal tract.

Recent clinical trials have explored its efficacy as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Preclinical studies suggest that it may enhance cognitive function by improving synaptic plasticity and reducing neuroinflammation.

The compound's versatility is further highlighted by its application in green chemistry initiatives. Researchers have developed enzymatic processes utilizing this compound as a building block for synthesizing biodegradable polymers and bio-based materials.

In conclusion, (R)-2,3,4-Trihydroxy-3-hydroxymethyl-butyraldehyde (CAS No 42927-70-8) is a multifaceted compound with significant implications across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in understanding its biological roles and synthetic methods, position it as a valuable asset in both academic research and industrial applications.